Cas no 2229503-79-9 (2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid
• CAS No: 2229503-79-9
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 6556557
• PubChem ID: 165655972
• Update Time: 2025-07-25

2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid
• EN300-1948802
• 2229503-79-9

• Inchi： 1S/C8H5F3O3/c9-5-3-1-2-4(6(5)12)8(10,11)7(13)14/h1-3,12H,(H,13,14)
• InChI Key： NXCANHIEYJAJNN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC=C(C=1O)F)F

Computed Properties

• Exact Mass: 206.01907850g/mol
• Monoisotopic Mass: 206.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid

Introduction to 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid (CAS No: 2229503-79-9)

2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229503-79-9, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to modulate the physicochemical properties and biological activity of the parent structure. The unique structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid consists of a central acetic acid moiety substituted with two fluorine atoms at the alpha position, coupled with a phenyl ring that bears both a hydroxyl group and an additional fluorine atom at the ortho position relative to the hydroxyl group. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity, solubility, and interaction with biological targets. The presence of both hydroxyl and fluoro substituents suggests potential for diverse pharmacological applications, including enzyme inhibition, receptor binding, and modulation of metabolic pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets compared to their non-fluorinated counterparts. The fluorine atom is known to exert significant effects on the electronic distribution within a molecule, often leading to increased lipophilicity and reduced polarity. These properties are particularly valuable in pharmaceutical design, where optimizing drug-like characteristics is crucial for achieving therapeutic efficacy.

One of the most compelling aspects of 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid is its potential as a building block for more complex pharmacophores. The combination of fluoro and hydroxyl functionalities provides multiple points for chemical modification, allowing chemists to tailor the molecule's properties for specific biological applications. For instance, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the fluoro substituents can enhance binding affinity through dipole-dipole interactions or by influencing the conformational preferences of the molecule.

Recent studies have highlighted the importance of fluorinated acetic acid derivatives in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of various therapeutic agents targeting different disease modalities. For example, fluorinated acetic acids have shown promise in the development of antiviral and anticancer drugs due to their ability to interfere with key enzymatic processes or disrupt essential cellular pathways. The structural motif present in 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid aligns well with these trends, making it a valuable scaffold for further pharmacological investigation.

The synthesis of 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid presents unique challenges due to the sensitivity of fluorine-containing intermediates. However, advances in synthetic methodologies have made it increasingly feasible to construct complex fluorinated molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions under controlled conditions, and stereoselective transformations have enabled chemists to access intricate structures like this one efficiently. These methodologies are critical for ensuring that the final product meets the stringent purity requirements necessary for pharmaceutical applications.

The biological activity of 2,2-difluoro-2-(3-fluoro-2-hydroxyphenyl)acetic acid has not yet been fully elucidated; however, preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. The fluoro substituents are known to enhance binding interactions by increasing lipophilicity and reducing desolvation penalties upon binding to protein targets. Additionally, the hydroxyl group can engage in hydrogen bonding networks within biological macromolecules, further stabilizing complexes between the compound and its intended target.

In conclusion, 2229503-79-9 represents a fascinating example of how structural modifications can significantly influence molecular properties and biological activity. The combination of fluoro and hydroxyl functionalities provides a rich platform for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, 2229503-79-9 is likely to play an important role in shaping future advances in medicinal chemistry.